4-cyano-N-(5,6-dimethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide

• IUPAC Name: 4-cyano-N-(5,6-dimethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C20H15N3O3S/c1-4-9-23-15-10-16(25-2)17(26-3)11-18(15)27-20(23)22-19(24)14-7-5-13(12-21)6-8-14/h1,5-8,10-11H,9H2,2-3H3
• InChI Key: PJTVCGSIDZJTOH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)N(C(=NC(=O)C3=CC=C(C=C3)C#N)S2)CC#C)OC
• Molecular Formula: C20H15N3O3S
• Molecular Weight: 377.4 g/mol

Description

The compound is a benzamide derivative with a cyano group and a benzothiazole moiety. Benzamides are a class of compounds that have been widely used in medical, industrial, biological, and potential drug industries. The benzothiazole moiety is a heterocyclic compound that is part of many biologically active molecules.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as infrared spectroscopy (IR), nuclear magnetic resonance (NMR), and mass spectrometry (MS).

Chemical Reactions Analysis

The chemical reactions of this compound would likely depend on the reactivity of the functional groups present. For instance, the cyano group might undergo reactions such as hydrolysis, reduction, or addition.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the presence of the cyano group might increase its polarity.

Scientific Research Applications

Antioxidant Activity

• Researchers have investigated the antioxidant potential of this compound. In vitro studies have demonstrated its ability to scavenge free radicals and chelate metal ions. .

Antibacterial Properties

• The benzamide derivatives were tested for in vitro antibacterial activity against both gram-positive and gram-negative bacteria. .

Anti-Inflammatory Potential

• Benzamides, including this compound, have been associated with anti-inflammatory effects. .

Drug Discovery and Medicinal Chemistry

• Benzamides serve as building blocks in drug discovery. Their diverse pharmacological properties make them valuable for designing new drugs. .

Industrial Applications

• Beyond medicine, benzamides find use in industrial sectors such as plastics, rubber, paper, and agriculture. .

Structural Studies and Spectroscopy

• Researchers employ IR, 1H NMR, and 13C NMR spectroscopic techniques to analyze synthesized benzamide compounds. .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, some benzamide derivatives have been found to have anticancer properties, potentially due to their ability to inhibit certain enzymes.

Future Directions

Future research could focus on exploring the potential biological activities of this compound, given the known activities of benzamides and benzothiazoles. Additionally, further studies could aim to optimize its synthesis and investigate its reactivity.